Cas no 34576-89-1 (3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid)

• Product Name: 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid
• CAS No: 34576-89-1
• MF: C₁₀H₆Cl₂O₃S
• MW: 277.123839855194
• MDL: MFCD00449853
• CID: 315801
• PubChem ID: 762659
• Update Time: 2025-08-02

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3,7-dichloro-6-methoxy-
• 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic acid
• 3,7-DICHLORO-6-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
• SR-01000200665-1
• 3,7-dichloro-6-methoxybenzo[b]thiophene-2-carboxylic acid
• CBDivE_008112
• SR-01000200665
• 34576-89-1
• Z56855124
• EN300-00929
• AKOS000121631
• MFCD00449853
• VS-05330
• 3,7-dichloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid, AldrichCPR
• 3,7-dichloro-6-methoxybenzo[b]thiophene-2-carboxylicacid
• FT-0678483
• AB00076556-01
• Oprea1_272068
• C10H6Cl2O3S
• AG-690/36005061
• A822289
• Oprea1_310780
• DTXSID50354045
• STK278289
• ALBB-000954
• BBL016457
• 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD00449853
• Inchi： 1S/C10H6Cl2O3S/c1-15-5-3-2-4-6(11)9(10(13)14)16-8(4)7(5)12/h2-3H,1H3,(H,13,14)
• InChI Key： VSTRNRLKTOVPGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C(=C(C=CC=21)OC)Cl

Computed Properties

• Exact Mass: 275.94100
• Monoisotopic Mass: 275.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 455.2±40.0 °C at 760 mmHg
• Flash Point: 229.1±27.3 °C
• Refractive Index: 1.684
• PSA: 74.77000
• LogP: 3.91490
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid (CAS No. 34576-89-1): An Overview of Its Structure, Properties, and Applications

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid (CAS No. 34576-89-1) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry, materials science, and chemical biology. This compound belongs to the class of benzothiophenes, which are heterocyclic compounds characterized by a benzene ring fused to a thiophene ring. The presence of dichloro and methoxy substituents on the benzothiophene scaffold imparts specific chemical and biological properties that make it an interesting target for research and development.

The molecular formula of 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid is C₁₂H₈Cl₂O₃S, with a molecular weight of approximately 295.15 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is limited, which can be an important consideration for its use in various applications.

The structural features of 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid contribute to its chemical stability and reactivity. The dichloro substituents on the benzothiophene ring can influence the electronic properties of the molecule, making it more susceptible to nucleophilic attack or electrophilic substitution reactions. The methoxy group at the 6-position provides additional steric and electronic effects that can modulate the compound's interactions with biological targets or other molecules.

In recent years, there has been growing interest in the use of benzothiophenes as scaffolds for the development of new pharmaceuticals. Research has shown that compounds derived from this class can exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, studies have demonstrated that certain benzothiophenes can inhibit the activity of specific enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases such as arthritis.

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid has also been investigated for its potential as an anti-cancer agent. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to exhibit selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for any potential therapeutic agent.

Beyond its pharmaceutical applications, 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid has also found use in materials science. The unique electronic properties of benzothiophenes make them suitable for the development of organic semiconductors and other advanced materials. For example, derivatives of this compound have been used to create organic light-emitting diodes (OLEDs) with improved efficiency and stability.

In the field of chemical biology, 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid has been employed as a tool compound to probe specific biological processes. Its ability to selectively interact with certain proteins or enzymes allows researchers to gain insights into complex cellular mechanisms that are difficult to study using other methods. This makes it a valuable tool for both basic research and drug discovery efforts.

The synthesis of 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carboxylic Acid (CAS No. 34576-89-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an attractive target for further research and development in areas such as medicinal chemistry, materials science, and chemical biology. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs.